Cas no 50396-63-9 (1H-2-Benzopyran, 6-fluoro-3,4-dihydro-)

• Product Name: 1H-2-Benzopyran, 6-fluoro-3,4-dihydro-
• CAS No: 50396-63-9
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 1566282
• PubChem ID: 21678118
• Update Time: 2025-11-01

1H-2-Benzopyran, 6-fluoro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran, 6-fluoro-3,4-dihydro-
• 6-fluoro-3,4-dihydro-1H-isochromene
• 6-FLUOROISOCHROMAN
• InChI=1/C9H9FO/c10-9-2-1-8-6-11-4-3-7(8)5-9/h1-2,5H,3-4,6H2
• DTXSID70616834
• MB09734
• KUSSTKTZJFPGBJ-UHFFFAOYSA-
• 6-FLUORO-3,4-DIHYDRO-1H-2-BENZOPYRAN
• N14605
• AKOS006324995
• 50396-63-9
• SCHEMBL19835515

• Inchi： 1S/C9H9FO/c10-9-2-1-8-6-11-4-3-7(8)5-9/h1-2,5H,3-4,6H2
• InChI Key： KUSSTKTZJFPGBJ-UHFFFAOYSA-N
• SMILES： FC1C=CC2COCCC=2C=1

Computed Properties

• Exact Mass: 152.06377
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.157
• Boiling Point: 223.083 °C at 760 mmHg
• Flash Point: 81.621 °C
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 1H-2-Benzopyran, 6-fluoro-3,4-dihydro-

Professional Introduction to 1H-2-Benzopyran, 6-fluoro-3,4-dihydro (CAS No. 50396-63-9)

The compound 1H-2-Benzopyran, 6-fluoro-3,4-dihydro (CAS No. 50396-63-9) represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its benzopyran core structure with a fluorine substituent at the 6-position and a dihydro substitution at the 3,4 positions, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

In recent years, the exploration of benzopyran derivatives has expanded dramatically, driven by their diverse biological activities and structural versatility. The introduction of fluorine atoms into these molecules often enhances their pharmacological properties, including improved metabolic stability and binding affinity. The specific configuration of 1H-2-Benzopyran, 6-fluoro-3,4-dihydro makes it a particularly intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Researchers have been increasingly interested in benzopyran derivatives due to their demonstrated efficacy in various pharmacological assays. For instance, studies have shown that certain benzopyran compounds exhibit anti-inflammatory, antioxidant, and anticancer properties. The fluorine substitution in 1H-2-Benzopyran, 6-fluoro-3,4-dihydro is believed to contribute to these effects by modulating electronic distributions and enhancing interactions with biological targets.

The synthesis of 1H-2-Benzopyran, 6-fluoro-3,4-dihydro involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the benzopyran scaffold. Subsequent functionalization steps introduce the fluorine atom and the dihydro groups at the designated positions. These synthetic routes often require precise control over reaction parameters to ensure high yields and purity.

The pharmacological evaluation of 1H-2-Benzopyran, 6-fluoro-3,4-dihydro has been a focal point for many research groups. Preclinical studies have demonstrated its potential as a lead compound for further drug development. For example, its ability to inhibit specific enzymes or receptors has been explored in models of inflammation and cancer. The fluorine atom plays a crucial role in these interactions by influencing the compound's binding affinity and selectivity.

The structural features of this compound also make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can gain insights into how 1H-2-Benzopyran, 6-fluoro-3,4-dihydro interacts with biological targets at the atomic level. This information is invaluable for optimizing its pharmacological properties and developing more effective therapeutic agents.

In addition to its pharmaceutical applications, 1H-2-Benzopyran, 6-fluoro-3,4-dihydro has shown promise in other areas of research. Its unique chemical structure makes it a valuable tool for studying fundamental aspects of heterocyclic chemistry. Researchers are exploring its reactivity patterns and exploring new synthetic pathways that could be applied to other related compounds.

The future prospects for this compound are vast. As our understanding of its properties grows, so does its potential for innovation. Whether it emerges as a lead compound for a new drug or serves as a key intermediate in more complex syntheses, 1H-2-Benzopyran, 6-fluoro-3,4-dihydro is poised to make significant contributions to science and medicine.